Cas no 2287286-45-5 ([3-(3,4-Dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine)

• Product Name: [3-(3,4-Dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine
• CAS No: 2287286-45-5
• MF: C₁₂H₁₃Cl₂N
• MW: 242.144321203232
• CID: 6221329
• PubChem ID: 137945756
• Update Time: 2025-10-20

[3-(3,4-Dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-6760628
• [3-(3,4-dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]methanamine
• [3-(3,4-Dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine
• 2287286-45-5

• Inchi： 1S/C12H13Cl2N/c13-9-2-1-8(3-10(9)14)12-4-11(5-12,6-12)7-15/h1-3H,4-7,15H2
• InChI Key： HNRWWJOAPZCGCL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C12CC(CN)(C1)C2)Cl

Computed Properties

• Exact Mass: 241.0425048g/mol
• Monoisotopic Mass: 241.0425048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on [3-(3,4-Dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine

Exploring the Unique Properties and Applications of [3-(3,4-Dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine (CAS No. 2287286-45-5)

The compound [3-(3,4-Dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine, identified by its CAS No. 2287286-45-5, represents a fascinating area of research in modern organic and medicinal chemistry. Its unique bicyclo[1.1.1]pentane scaffold, combined with the 3,4-dichlorophenyl moiety, has garnered significant attention for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural rigidity and the way it influences molecular interactions, making it a subject of intense study in the context of bioactive small molecules and pharmacophore design.

One of the key reasons for the growing interest in CAS No. 2287286-45-5 is its relevance to central nervous system (CNS) drug development. The methanamine functional group is a common feature in many neuroactive compounds, and its presence in this molecule suggests potential applications in addressing neurological disorders. Recent studies have explored its binding affinity to specific receptors, sparking discussions about its role in neurotransmitter modulation and receptor-targeted therapies. This aligns with current trends in precision medicine, where researchers seek compounds with high selectivity and minimal off-target effects.

From a synthetic chemistry perspective, the bicyclo[1.1.1]pentane core of [3-(3,4-Dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine presents intriguing challenges and opportunities. This strained hydrocarbon framework is known to impart unique steric and electronic properties to molecules, often leading to improved metabolic stability and bioavailability. The incorporation of the 3,4-dichlorophenyl group further enhances the compound's potential as a lead structure in medicinal chemistry, as halogenated aromatic systems are frequently employed to optimize ligand-receptor interactions.

The pharmaceutical industry's ongoing search for novel small molecule therapeutics has brought compounds like CAS No. 2287286-45-5 into focus. Its molecular architecture suggests possible applications in developing treatments for chronic conditions where current therapies face limitations. The compound's structural novelty makes it particularly interesting for addressing drug resistance issues, a major concern in modern healthcare. Researchers are investigating whether its unique framework could help overcome some of the challenges posed by evolving pathogens and adaptive disease mechanisms.

In the realm of chemical biology, [3-(3,4-Dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine serves as a valuable tool compound for studying protein-ligand interactions. Its distinctive three-dimensional structure provides insights into how molecular shape influences biological activity, contributing to our understanding of structure-activity relationships (SAR). This knowledge is crucial for rational drug design approaches that dominate contemporary pharmaceutical research.

The compound's potential extends beyond therapeutic applications. Materials scientists are examining whether the bicyclo[1.1.1]pentane scaffold could impart desirable properties to advanced materials. The combination of rigidity and compactness in this structure might lead to innovations in functional materials development, particularly in areas requiring precise molecular organization.

Environmental considerations are also part of the discussion surrounding CAS No. 2287286-45-5. The presence of chlorine atoms in its structure prompts investigations into its environmental fate and biodegradation pathways. Such studies are increasingly important as the chemical industry moves toward more sustainable chemistry practices and green synthesis methodologies.

Analytical chemists have developed specialized methods for characterizing and quantifying [3-(3,4-Dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine, leveraging advanced techniques like high-resolution mass spectrometry and multidimensional NMR. These analytical approaches are essential for ensuring compound purity and for studying its behavior in various systems, contributing to the overall understanding of its properties.

As research into CAS No. 2287286-45-5 continues, the scientific community remains particularly interested in its potential structure-activity relationships and how modifications to its core structure might yield derivatives with enhanced properties. The compound serves as an excellent example of how innovative molecular design can open new avenues in both pharmaceutical and materials science research.

The future directions for studying [3-(3,4-Dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine include exploring its potential in targeted drug delivery systems and investigating its physicochemical properties in greater detail. As computational chemistry methods become more sophisticated, researchers are employing molecular modeling techniques to predict its behavior and interactions, accelerating the discovery process.